Cas no 1805507-33-8 (4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine)

• Product Name: 4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine
• CAS No: 1805507-33-8
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4892378
• Update Time: 2025-06-12

4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine

• Inchi： 1S/C8H7BrF2INO/c1-14-6-4(3-9)2-5(7(10)11)13-8(6)12/h2,7H,3H2,1H3
• InChI Key： KTPQJPZIOIIMQN-UHFFFAOYSA-N
• SMILES： IC1=C(C(CBr)=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine

Comprehensive Overview of 4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS No. 1805507-33-8)

The compound 4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS No. 1805507-33-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. Its unique structural features, including the presence of bromomethyl, difluoromethyl, and iodo substituents, make it a valuable intermediate for the development of novel bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the design of kinase inhibitors and other therapeutic agents.

One of the key reasons for the growing interest in 4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine is its versatility in cross-coupling reactions. The bromomethyl and iodo groups serve as excellent leaving groups, enabling efficient Suzuki-Miyaura, Stille, and Negishi couplings. These reactions are pivotal in the construction of complex molecular architectures, which are often required in modern medicinal chemistry. Additionally, the difluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a sought-after building block in the pharmaceutical industry.

In recent years, the demand for fluorinated compounds like 4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine has surged, driven by the increasing focus on fluorine-containing drugs. Fluorine incorporation is a well-established strategy to improve the pharmacokinetic properties of therapeutic molecules. This trend is reflected in the rising number of publications and patents featuring fluorinated pyridine derivatives. The compound’s CAS No. 1805507-33-8 is frequently cited in academic and industrial research, underscoring its importance in contemporary chemical synthesis.

Another notable aspect of 4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine is its role in the development of agrochemicals. The difluoromethyl moiety is particularly valuable in this context, as it can impart resistance to enzymatic degradation, thereby enhancing the efficacy of pesticides and herbicides. This application aligns with the global push for sustainable agriculture and the need for more efficient crop protection solutions. As such, this compound is not only relevant to pharmaceuticals but also to the agrochemical sector.

The synthesis of 4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine typically involves multi-step procedures, starting from readily available pyridine precursors. Key steps often include halogenation, fluorination, and etherification reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound’s suitability for further functionalization. Detailed synthetic protocols are available in the literature, providing valuable guidance for chemists working with this intermediate.

From a safety and handling perspective, 4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine requires standard laboratory precautions. Proper personal protective equipment (PPE) and ventilation are recommended when handling this compound. While it is not classified as a hazardous material under most regulatory frameworks, its reactivity necessitates careful storage and handling to prevent unintended reactions or degradation.

In conclusion, 4-(Bromomethyl)-6-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS No. 1805507-33-8) is a multifaceted compound with broad applications in drug discovery, agrochemical development, and organic synthesis. Its unique structural attributes, including the bromomethyl, difluoromethyl, and iodo groups, make it a versatile and valuable intermediate. As the demand for fluorinated and halogenated compounds continues to rise, this pyridine derivative is poised to play an increasingly prominent role in scientific research and industrial applications.